Cas no 4392-24-9 ((3-bromoprop-1-en-1-yl)benzene)

(3-bromoprop-1-en-1-yl)benzene Properties

Names and Identifiers

• (3-Bromoprop-1-en-1-yl)benzene
• (3-Bromopropenyl)benzene
• 3-Bromo-1-phenyl-1-propene
• 3-Bromo-1-phenylpropen
• 2-Bromo-3,4-dioxymethylene-5-methoxymethyl benzoate
• Cinnamyl bromide
• 3-BROM-1-PHENYLPROPEN
• 3-Bromo-1-phenyl-2-propene
• 3-bromo-1-phenylprop-1-ene
• 3-BROMO-1-PHENYLPROPENE
• 3-phenylallyl bromide
• 3-PHENYLALLYLBROMID
• Ciamyl bromide
• trans-cinnamyl bromide
• (E)-(3-Bromoprop-1-en-1-yl)benzene
• 3-Bromo-1-phenyl propene-1
• RUROFEVDCUGKHD-QPJJXVBHSA-N
• (E)-(3-bromoprop-1-enyl)benzene
• [(E)-3-bromoprop-1-enyl]benzene
• Cinnamyl bromide, 97%, predominantly trans
• E-cinnamyl bromide
• (E)-cinnamyl bromide
• (3-bromo-propenyl)-benzene
• [3-Bromo-1-propenyl]benzene
• 1-Ph
• SCHEMBL250822
• CS-0356738
• 4392-24-9
• [(E)-3-bromo-1-propenyl]benzene
• F14018
• (3-Bromo-1-propen-1-yl)benzene
• 3,5-DI-O-(P-TOLUOYL)-5-(2-HYDROXYETHYL)-2-DEOXYURIDINE
• 3-Bromo-1-phenyl-1-propene, purum, >=98.0% (GC)
• EINECS 224-511-5
• MFCD00000245
• 3-phenyl-2-propenyl bromide
• NSC-78446
• EN300-1246893
• AKOS015839134
• ((E)-3-bromo-propenyl)-benzene
• AMY13659
• 1-[(E)-3-bromo-1-propenyl]benzene
• InChI=1/C9H9Br/c10-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2/b7-4+
• NSC 78446
• NS00048648
• AS-47511
• SCHEMBL625625
• EN300-343546
• [(E)-3-bromo-prop-1-enyl]-benzene
• Cinnamyl bromide, predominantly trans
• NSC78446
• [(1E)-3-bromoprop-1-enyl]benzene
• E-(3-bromo-propenyl)-benzene
• [(1E)-3-bromoprop-1-en-1-yl]benzene
• 3-Bromo-1-phenyl-1-propene purum
• LS-13597
• RUROFEVDCUGKHD-QPJJXVBHSA-
• 26146-77-0
• 1-((E)-3-bromoprop-1-enyl)benzene
• A826457
• [(1E)-3-Bromo-1-propenyl]benzene
• W-106217
• 3-Bromo-1-phenyl-1-propene, 97%
• CS-0063176
• +Expand

• MDL： MFCD00000245
• InChIKey： RUROFEVDCUGKHD-QPJJXVBHSA-N
• Inchi： 1S/C9H9Br/c10-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2/b7-4+
• SMILES： BrC([H])([H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 605833

Computed Properties

• Exact Mass: 195.98900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.988763
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.09470
• PSA: 0.00000
• Refractive Index: n20/D 1.621(lit.)
• Water Partition Coefficient: Soluble in methanol. Insoluble in water.
• Boiling Point: 107°C/3.8mmHg
• Melting Point: 26-29 °C (lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Color/Form: Acicular crystal
• Solubility: Uncertain
• Sensitiveness: Light Sensitive
• Density: 1.332 g/mL at 25 °C(lit.)

(3-bromoprop-1-en-1-yl)benzene Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：8-19

(3-bromoprop-1-en-1-yl)benzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons